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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the binding characteristics of
CMO5, a novel synthetic analogue of danshensu. CMO05 has been identified as an inhibitor of
the Angiotensin Il Type 1 Receptor (AT1R) signaling pathway, a critical regulator of
cardiovascular physiology. While specific quantitative binding affinity and kinetic data for CM05
are not publicly available at this time, this document outlines the receptor system it targets, the
established signaling pathways, and the detailed experimental protocols typically employed to
determine such binding parameters.

Introduction to CM05 and its Target: Angiotensin Il
Type 1 Receptor (AT1R)

CMO5 is a synthetic derivative of danshensu, a water-soluble compound extracted from Salvia
miltiorrhiza (Danshen), a plant widely used in traditional medicine for cardiovascular conditions.
Research indicates that CM05 exerts its effects by attenuating the signaling cascade initiated
by the Angiotensin Il Type 1 Receptor (AT1R).

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15609851#bc-rfq
https://www.benchchem.com/product/b15609851/docs?utm_src=pdf-body#in-depth-technical-guide-on-the-binding-affinity-and-kinetics-of-cm05
https://www.benchchem.com/product/b15609851/docs?utm_src=pdf-body#in-depth-technical-guide-on-the-binding-affinity-and-kinetics-of-cm05
https://www.benchchem.com/product/b15609851/docs?utm_src=pdf-body#in-depth-technical-guide-on-the-binding-affinity-and-kinetics-of-cm05
https://www.benchchem.com/product/b15609851/docs?utm_src=pdf-body#in-depth-technical-guide-on-the-binding-affinity-and-kinetics-of-cm05
https://www.benchchem.com/product/b15609851/docs?utm_src=pdf-body#in-depth-technical-guide-on-the-binding-affinity-and-kinetics-of-cm05
https://www.benchchem.com/product/b15609851/docs?utm_src=pdf-body#in-depth-technical-guide-on-the-binding-affinity-and-kinetics-of-cm05
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

AT1R is a G protein-coupled receptor (GPCR) that plays a central role in the renin-angiotensin
system (RAS), a key regulator of blood pressure and cardiovascular homeostasis.[1][2] The
binding of the octapeptide hormone Angiotensin Il (Ang Il) to AT1R triggers a cascade of
intracellular events leading to vasoconstriction, inflammation, and cellular growth.[1][2][3]
Consequently, AT1R is a major therapeutic target for the management of hypertension and
other cardiovascular diseases.

The Angiotensin Il Type 1 Receptor (AT1R) Signaling
Pathway

The signaling pathway initiated by the activation of AT1R is complex and involves multiple
downstream effectors. Understanding this pathway is crucial for contextualizing the mechanism
of action of inhibitors like CMO05.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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